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Compound of Interest |

Compound Name: N-isopropyl-L-glutamine

CAS No.: 4311-12-0

Cat. No.: B555486

. J

Executive Summary: Immediate Action Directives

N-isopropyl-L-glutamine is a specialized amino acid derivative widely used as a metabolic
probe and glutamine synthetase modulator.[1] While generally classified as non-hazardous
under GHS and transport regulations (IATA/DOT), it must be handled with the rigor accorded to
research-grade biochemicals.[1]

Core Disposal Rule: Never dispose of N-isopropyl-L-glutamine (solid or liquid) via municipal
drainage systems.[1] Despite its low acute toxicity, nitrogenous organic compounds contribute
to environmental eutrophication and possess undetermined long-term ecotoxicological profiles.

[1]

Quick Reference: Waste Stream Classification

Waste Stream

State of Matter

Context

Classification

Container Type

Solid

Expired/Excess

Powder

Non-Regulated

Chemical Waste

HDPE Wide-Mouth

Jar

Liquid

Stock Solution (>10
mM)

Non-Halogenated
Organic Waste

HDPE/Glass Bottle

Liquid

Cell Culture Media

Biological/Medical
Waste

Biohazard
Bag/Carboy
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Part 1: Chemical Profile & Hazard Assessment

Understanding the physicochemical nature of the substance is the first step in safe disposal.[1]

Physicochemical Properties

N-isopropyl-L-glutamine is a substituted amide.[1] Its stability profile differs slightly from L-
glutamine due to the isopropyl group on the amide nitrogen, which provides steric hindrance
against spontaneous deamidation.[1]

Property Data Relevance to Disposal

Nitrogen-rich; potential

Molecular Formula CsH16N20s3 o

eutrophication hazard.[1]
Molecular Weight 188.23 g/mol N/A

N ) High mobility in water systems;

Solubility Soluble in water ,

do not drain pour.

Easily aerosolized; use dust
Appearance White crystalline powder mask during solid waste

transfer.

Decomposes at high heat;
Stability Stable at 0-8°C incineration is the preferred

final disposal method.[1]

Toxicology & Safety (EHS Validation)

According to current Safety Data Sheets (SDS), this substance is not classified as dangerous
according to GHS standards [1, 2]. However, the "Precautionary Principle" of laboratory safety
dictates the following:

 Inhalation: May cause respiratory tract irritation (treat as particulate irritant).
» Skin/Eye: Mechanical irritation possible.

o Ecological: No data available on long-term aquatic toxicity.[1] Therefore, it must be
sequestered from the water table.
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Part 2: Detailed Disposal Workflows

Follow these step-by-step protocols to ensure compliance and safety.

Scenario A: Disposal of Pure Solid Chemical

Applicable for: Expired bottles, spilled powder, or excess weighing boat residue.[1]
e Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) or strong acids.

» Container Selection: Use a clear or white High-Density Polyethylene (HDPE) wide-mouth jar.
[1] Glass is acceptable but poses a breakage risk.[2]

o Labeling: Apply a hazardous waste label. Although "Non-Regulated,” clearly write:
o Chemical Name: N-isopropyl-L-glutamine[1][3][4]
o CAS: 4311-12-0[1][3][4][5]
o Hazard:[6][7] Irritant (Precautionary)
e Transfer:
o Wear nitrile gloves and safety glasses.

o If transferring large quantities (>50g), work inside a chemical fume hood to prevent dust
inhalation.

o Wipe down the exterior of the waste container after filling.

Scenario B: Disposal of Aqueous Stock Solutions

Applicable for: High-concentration stock solutions (e.g., 100mM dissolved in water or PBS).[1]

e pH Check: Ensure the solution pH is between 5 and 9. If highly acidic or basic due to other
additives, neutralize before consolidation to prevent container degradation.

o Stream Selection: Pour into the Non-Halogenated Organic Solvent waste stream.
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o Note: While largely water, research chemical solutions are often incinerated (fuel
blending). Check with your facility's EHS; some institutions allow "Aqueous Chemical
Waste" streams for non-toxic buffers. If unavailable, default to Non-Halogenated Organic.

e Precipitation Check: N-isopropyl-L-glutamine is soluble, but if mixed with high-salt buffers
or cold organic solvents (ethanol), it may precipitate.[1] Ensure the waste container is not
filled >90% to allow for expansion.

Scenario C: Disposal of Spent Cell Culture Media

Applicable for: Media containing mM concentrations of the drug used in experiments.[1]

Crucial Distinction: Once the chemical enters a biological system (cells, tissue), the Biological
Hazard takes precedence over the chemical hazard.

e Deactivation:

o Liquid Media: Collect in a biohazard carboy containing bleach (final concentration 10%) or
Wescodyne. Allow 30 minutes contact time.

o Alternative: If your facility uses an autoclave-first workflow, collect in autoclavable
polypropylene containers.[1]

e Disposal:

o After chemical disinfection or autoclaving, the liquid can usually be poured down the drain
with copious water (verify local municipal codes).

o Exception: If the media contains other highly toxic chemicals (e.g., cytotoxins like
Doxorubicin) alongside N-isopropyl-L-glutamine, it must be treated as Mixed Waste
(Chemical + Biological).[1] Do not bleach; incinerate via a licensed medical waste
contractor.

Part 3: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for disposing of N-isopropyl-L-glutamine
based on its physical state and experimental context.
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Figure 1. Waste Stream Decision Matrix for N-isopropyl-L-glutamine.[1] Blue paths indicate

chemical waste; Red paths indicate biological waste.
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Part 4: Regulatory Compliance (US/Global Context)
RCRA Status (USA)

Under the Resource Conservation and Recovery Act (RCRA), N-isopropyl-L-glutamine is not
a "Listed Waste" (It does not appear on the P-list or U-list) [3].[1]

e Characteristic Waste Check:

o

Ignitability: No (High melting point).

[¢]

Corrosivity:[7] No (pH typically neutral in solution).

[¢]

Reactivity: No.[6][8][9][10]

[e]

Toxicity:[6][7][9] Not defined by TCLP.

Compliance Verdict: While not legally "Hazardous Waste" by federal definition, best practice
(and most university/pharma EHS policies) requires managing it as "Non-Regulated Chemical
Waste" to ensure incineration rather than landfilling.

European Waste Catalogue (EWC)
o Code: 16 05 09 (Chemicals other than those mentioned in 16 05 06, 16 05 07 or 16 05 08).

» Disposal Route: High-temperature incineration.[1]

References

o U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

o National Institutes of Health (NIH). (2024). Prudent Practices in the Laboratory: Handling and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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